Cas no 14002-93-8 (3,4,7-Trimethylcoumarin)

• Product Name: 3,4,7-Trimethylcoumarin
• CAS No: 14002-93-8
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 202934
• PubChem ID: 12267346
• Update Time: 2024-03-01

3,4,7-Trimethylcoumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3,4,7-trimethyl-
• 3,4,7-Trimethylcoumarin
• Coumarin,3,4,7-trimethyl- (6CI,8CI)
• Trigoforin
• 3,4,7-trimethylcou-marin
• 3,4,7-trimethyl-2H-chromen-2-one
• 3,4,7-Trimethyl-2H-1-benzopyran-2-one
• DTXSID501288707
• SCHEMBL3682321
• 14002-93-8
• CHEBI:191532
• Coumarin, 3,4,7-trimethyl-
• Y4UNV6Q7L2
• 3,4,7-TRIMETHYLCHROMEN-2-ONE
• 2H-1-Benzopyran-2-one, 3,4,7-trimethyl-

• Inchi： 1S/C12H12O2/c1-7-4-5-10-8(2)9(3)12(13)14-11(10)6-7/h4-6H,1-3H3
• InChI Key： KAFSSZHADPCOBG-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C(C)C2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives